Cas no 111895-49-9 (Benzene,1-[(1E)-1-buten-1-ylsulfonyl]-4-methyl-)

• Product Name: Benzene,1-[(1E)-1-buten-1-ylsulfonyl]-4-methyl-
• CAS No: 111895-49-9
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 202108
• PubChem ID: 5462762
• Update Time: 2025-04-19

Benzene,1-[(1E)-1-buten-1-ylsulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(1E)-1-buten-1-ylsulfonyl]-4-methyl-
• 1-[(E)-but-1-enyl]sulfonyl-4-methyl-benzene
• 1-but-1-enylsulfonyl-4-methylbenzene
• (1E)-but-1-en-1-yl 4-methylphenyl sulfone
• But-1-enyl-p-tolyl sulphone
• 111895-49-9
• 1-([e]-But-1-enyl)sulfonyl-4-methylbenzene
• 1-[(E)-but-1-enyl]sulfonyl-4-methylbenzene

• Inchi： 1S/C11H14O2S/c1-3-4-9-14(12,13)11-7-5-10(2)6-8-11/h4-9H,3H2,1-2H3/b9-4+
• InChI Key： CGOCKBRDRHIVRU-RUDMXATFSA-N
• SMILES： S(/C=C/CC)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 210.071
• Monoisotopic Mass: 210.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.103
• Boiling Point: 352.7°Cat760mmHg
• Flash Point: 197.8°C
• Refractive Index: 1.527
• PSA: 42.52000
• LogP: 3.77320